Cas no 63968-82-1 (Kassinin)

• Product Name: Kassinin
• CAS No: 63968-82-1
• MF: C₅₉H₉₅N₁₅O₁₈S
• MW: 1334.54031300545
• CID: 503364
• PubChem ID: 45749
• Update Time: 2025-04-19

Kassinin Chemical and Physical Properties

Names and Identifiers

• Kassinin (9CI)
• Kassinin
• alpha-Aspartylvalylprolyllysylseryl-alpha-aspartylglutaminylphenylalanylvalylglycylleucylmethioninamide
• Asp-Val-Pro-Lys-Ser-Asp-Gln-Phe-Val-Gly-Leu-Met-NH2
• DVPKSDQFVGLM-NH2
• methioninamide, alpha-aspartylvalylprolyllysylseryl-alpha-aspartylglutaminylphenylalanylvalylglycylleucyl-
• GTPL2088
• DTXSID50895029
• CAS_45749
• SCHEMBL20639320
• BDBM81943
• NSC_45749
• Q6374755
• CID45749; Kassinin; L-alpha-aspartyl-L-valyl-L-prolyl-L-lysyl-L-seryl-L-alpha-aspartyl-L-glutaminyl-L-phenylalanyl-L-valyl-glycyl-L-leucyl-L-methioninamide
• 63968-82-1
• DA-64713

• Inchi： 1S/C59H95N15O18S/c1-30(2)24-38(53(86)66-35(49(63)82)20-23-93-7)65-44(77)28-64-58(91)47(31(3)4)72-55(88)39(25-33-14-9-8-10-15-33)69-52(85)37(18-19-43(62)76)67-54(87)40(27-46(80)81)70-56(89)41(29-75)71-51(84)36(16-11-12-21-60)68-57(90)42-17-13-22-74(42)59(92)48(32(5)6)73-50(83)34(61)26-45(78)79/h8-10,14-15,30-32,34-42,47-48,75H,11-13,16-29,60-61H2,1-7H3,(H2,62,76)(H2,63,82)(H,64,91)(H,65,77)(H,66,86)(H,67,87)(H,68,90)(H,69,85)(H,70,89)(H,71,84)(H,72,88)(H,73,83)(H,78,79)(H,80,81)
• InChI Key： NXTPETCPVNEEOP-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(N)=O)NC(C(CC(C)C)NC(CNC(C(C(C)C)NC(C(CC1C=CC=CC=1)NC(C(CCC(N)=O)NC(C(CC(=O)O)NC(C(CO)NC(C(CCCCN)NC(C1CCCN1C(C(C(C)C)NC(C(CC(=O)O)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1333.67065
• Monoisotopic Mass: 1333.67002241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 33
• Heavy Atom Count: 93
• Rotatable Bond Count: 54
• Complexity: 2590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.5
• Topological Polar Surface Area: 570Ų

Experimental Properties

• Density: 1.305
• PSA: 544.36

Kassinin Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides